Cas no 121604-47-5 (5-Isoxazolemethanol,3-cyclopentyl-)

• Product Name: 5-Isoxazolemethanol,3-cyclopentyl-
• CAS No: 121604-47-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 104691
• PubChem ID: 45099331
• Update Time: 2025-04-18

5-Isoxazolemethanol,3-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-cyclopentyl-
• 5-Isoxazolemethanol,3-cyclopentyl-(9CI)
• (3-Cyclopentylisoxazol-5-yl)methanol
• 121604-47-5
• AKOS013485379
• SCHEMBL9629655

• Inchi： 1S/C9H13NO2/c11-6-8-5-9(10-12-8)7-3-1-2-4-7/h5,7,11H,1-4,6H2
• InChI Key： RLZFOQNNFFKDIM-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 46.26